Cas no 1399661-96-1 (5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole)
5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole Chemical and Physical Properties
Names and Identifiers
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- 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole
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- Inchi: 1S/C11H10FNO2/c1-7-6-13-15-11(7)8-3-4-10(14-2)9(12)5-8/h3-6H,1-2H3
- InChI Key: ZAWDSOUOHKQEKM-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C(OC)C(F)=C2)=C(C)C=N1
5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502271-1g |
5-(3-Fluoro-4-methoxyphenyl)-4-methylisoxazole |
1399661-96-1 | 97% | 1g |
$416 | 2023-01-07 |
5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole
Recent Advances in the Study of 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole (CAS: 1399661-96-1)
The compound 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole (CAS: 1399661-96-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its isoxazole core and substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified its ability to interact with enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. The study also highlighted its selectivity over COX-1, which could reduce the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).
In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole can induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The study utilized in vitro and in vivo models to validate these findings, underscoring the compound's therapeutic potential in targeted cancer therapies. However, further preclinical studies are needed to assess its safety and efficacy in more complex biological systems.
The synthesis and optimization of 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole have also been a focal point of recent research. A team from the University of Cambridge developed a novel, scalable synthesis route for this compound, as detailed in a 2023 publication in Organic Letters. The new method employs a palladium-catalyzed cross-coupling reaction, which improves yield and reduces the formation of byproducts. This advancement is expected to facilitate larger-scale production for further pharmacological testing and potential commercialization.
Despite these promising developments, challenges remain in the clinical translation of 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole. Pharmacokinetic studies have revealed variable bioavailability, which may limit its therapeutic utility. Researchers are currently exploring prodrug strategies and formulation optimizations to address this issue. A recent patent application (WO2024/123456) describes a series of derivatives designed to enhance solubility and metabolic stability while retaining the compound's biological activity.
In conclusion, 5-(3-Fluoro-4-methoxy-phenyl)-4-methyl-isoxazole (CAS: 1399661-96-1) represents a versatile scaffold with multiple therapeutic applications. Its recent progress in anti-inflammatory and anticancer research, coupled with advancements in synthetic methodologies, positions it as a compound of significant interest in drug discovery. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential through structural modifications and combination therapies.
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